Cas no 1705400-73-2 (5-3-(benzenesulfonyl)pyrrolidine-1-carbonyl-2,1,3-benzothiadiazole)

• Product Name: 5-3-(benzenesulfonyl)pyrrolidine-1-carbonyl-2,1,3-benzothiadiazole
• CAS No: 1705400-73-2
• MF: C₁₇H₁₅N₃O₃S₂
• MW: 373.44930100441
• CID: 5841538
• PubChem ID: 90584856
• Update Time: 2025-05-20

5-3-(benzenesulfonyl)pyrrolidine-1-carbonyl-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-3-(benzenesulfonyl)pyrrolidine-1-carbonyl-2,1,3-benzothiadiazole
• benzo[c][1,2,5]thiadiazol-5-yl(3-(phenylsulfonyl)pyrrolidin-1-yl)methanone
• F6435-0769
• Z2799452579
• 1705400-73-2
• [3-(benzenesulfonyl)pyrrolidin-1-yl]-(2,1,3-benzothiadiazol-5-yl)methanone
• AKOS024877343
• 5-[3-(benzenesulfonyl)pyrrolidine-1-carbonyl]-2,1,3-benzothiadiazole

• Inchi： 1S/C17H15N3O3S2/c21-17(12-6-7-15-16(10-12)19-24-18-15)20-9-8-14(11-20)25(22,23)13-4-2-1-3-5-13/h1-7,10,14H,8-9,11H2
• InChI Key： MUXQVZKTLDWTFE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CN(C(C2C=CC3C(C=2)=NSN=3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 373.05548370g/mol
• Monoisotopic Mass: 373.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 5-3-(benzenesulfonyl)pyrrolidine-1-carbonyl-2,1,3-benzothiadiazole

Comprehensive Overview of 5-3-(benzenesulfonyl)pyrrolidine-1-carbonyl-2,1,3-benzothiadiazole (CAS No. 1705400-73-2)

The compound 5-3-(benzenesulfonyl)pyrrolidine-1-carbonyl-2,1,3-benzothiadiazole (CAS No. 1705400-73-2) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a pyrrolidine ring with a benzothiadiazole core and a benzenesulfonyl moiety, makes it a promising candidate for various applications, including drug discovery and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted therapy and diagnostic imaging.

In recent years, the demand for highly functionalized heterocycles like 5-3-(benzenesulfonyl)pyrrolidine-1-carbonyl-2,1,3-benzothiadiazole has surged due to their versatility in medicinal chemistry. The compound’s sulfonamide group and carbonyl linkage contribute to its ability to interact with biological targets, a feature highly sought after in the development of small-molecule drugs. This aligns with the growing interest in personalized medicine and precision oncology, where researchers frequently search for novel scaffolds to address unmet medical needs.

From a synthetic chemistry perspective, the preparation of CAS No. 1705400-73-2 involves multi-step organic transformations, including Suzuki coupling and amide bond formation. These methods are widely discussed in academic and industrial forums, reflecting the broader interest in green chemistry and atom-efficient reactions. The compound’s benzothiadiazole unit is also notable for its electron-accepting properties, making it relevant to organic photovoltaics and OLED materials—topics frequently queried in AI-driven research databases.

Another area of interest is the compound’s potential role in catalysis and ligand design. The pyrrolidine ring’s conformational flexibility and the benzenesulfonyl group’s steric effects could enable unique interactions in asymmetric synthesis, a hot topic in organocatalysis. This connects to broader discussions about sustainable chemical processes, a priority for industries aiming to reduce environmental impact.

In summary, 5-3-(benzenesulfonyl)pyrrolidine-1-carbonyl-2,1,3-benzothiadiazole represents a multifaceted compound with applications spanning drug development, materials science, and catalysis. Its structural features and synthetic accessibility position it as a valuable subject for ongoing research, particularly in fields emphasizing molecular innovation and technological advancement.